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Compound of Interest

Compound Name: L-Sorbitol-13C

Cat. No.: B12403246

This in-depth technical guide is intended for researchers, scientists, and professionals in drug
development, providing a comprehensive overview of the chemical synthesis and purification
methods for L-Sorbitol-13C. This isotopically labeled sugar alcohol is a valuable tool in
metabolic research and as a tracer in various biomedical applications.

Chemical Synthesis of L-Sorbitol-13C

The most common and industrially applied method for synthesizing sorbitol is the reduction of
glucose.[1] For the synthesis of L-Sorbitol-13C, the logical precursor is the correspondingly
labeled L-Glucose-13C. The primary method for this transformation is catalytic hydrogenation,
which involves the reduction of the aldehyde group in glucose to a primary alcohol group.[2]

Catalytic transfer hydrogenation (CTH) presents a viable alternative to traditional
hydrogenation with gaseous hydrogen, often being more suitable for laboratory-scale
synthesis.[3][4] This method utilizes a hydrogen donor, such as 2-propanol or 1,4-butanediol, in
the presence of a catalyst.[4][5]

Key Synthesis Reaction:

The fundamental reaction is the reduction of L-Glucose-13C to L-Sorbitol-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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